1-(3-Thienyl)-4-chlorophthalazine

• Molecular Formula: C12H7ClN2S
• Molecular Weight: 246.72 g/mol
• IUPAC Name: 1-chloro-4-thiophen-3-ylphthalazine
• InChI: InChI=1S/C12H7ClN2S/c13-12-10-4-2-1-3-9(10)11(14-15-12)8-5-6-16-7-8/h1-7H
• InChI Key: DMHOVKMNZLZLPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)C3=CSC=C3

Description

1-(3-Thienyl)-4-chlorophthalazine is a useful research compound. Its molecular formula is C12H7ClN2S and its molecular weight is 246.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

500 mg of 4-(3-thienyl)-1-phthalazinone and 3 ml of phosphorus oxychloride were dissolved in 6 ml of dichloroethane, and the solution was stirred at 100° C. for 4 hours. The reaction solution was distilled off, and a 1-N aqueous NaOH solution was added thereto under cooling with ice. The solution was extracted with chloroform and dried over magnesium sulfide. The solvent was then distilled off, thereby obtaining 515 mg of 1-chloro-4-(3-thienyl)phthalazine.